Cas no 50709-35-8 (2,5-Dichlorophenylhydrazine hydrochloride)

• Product Name: 2,5-Dichlorophenylhydrazine hydrochloride
• CAS No: 50709-35-8
• MF: C₆H₇Cl₃N₂
• MW: 213.492178201675
• MDL: MFCD00052266
• CID: 55856
• PubChem ID: 3084937
• Update Time: 2025-08-05

2,5-Dichlorophenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,5-Dichlorophenyl)hydrazine hydrochloride
• 2,5-Dichoropheynylhydrazine hydrochloride
• 2,5-Dichlorophenylhydrazine hydrochloride
• (2,5-Dichlorophenyl)hydrazine monohydrochloride
• 2,5-Dichlorophenylhydrazinehydrochloride
• Hydrazine, (2,5-dichlorophenyl)-, monohydrochloride
• 2,5-dichlorophenylhydrazine, chloride
• PubChem7525
• KSC491E8F
• RQZTURFFWSJCMT-UHFFFAOYSA-N
• 2,5-Dichlorophenylhydrazine, HCl
• MFC
• I10041
• AC-4402
• DTXSID90198763
• 1-(2,5-dichlorophenyl)hydrazine hydrochloride
• FT-0639934
• GS-3049
• MFCD00052266
• A7520
• SCHEMBL967050
• Z56973922
• EINECS 256-729-1
• AKOS001476036
• CS-W014961
• EN300-96340
• 2,5-Dichlorophenylhydrazine HCl
• (2,5-dichlorophenyl)hydrazine;hydrochloride
• 2,5-Dichlorophenylhydrazine hydrochloride, 98%
• NS00089089
• 50709-35-8
• (2,5-dichlorophenyl)hydrazinehydrochloride
• SB78700
• 2,5-Dichlorophenylhydrazine hydrochloride,98%
• DB-020054

• MDL： MFCD00052266
• Inchi： 1S/C6H6Cl2N2.ClH/c7-4-1-2-5(8)6(3-4)10-9;/h1-3,10H,9H2;1H
• InChI Key： RQZTURFFWSJCMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NN)Cl.Cl

Computed Properties

• Exact Mass: 211.96700
• Monoisotopic Mass: 211.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: powder
• Melting Point: 208 °C (dec.) (lit.)
• Boiling Point: 266.8℃ at 760 mmHg
• Flash Point: 115.1℃
• PSA: 38.05000
• LogP: 3.85430
• Solubility: Not determined

2,5-Dichlorophenylhydrazine hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• PackingGroup：Ⅱ
• Risk Phrases：R34
• Safety Term：S26;S27;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,5-Dichlorophenylhydrazine hydrochloride

2,5-Dichlorophenylhydrazine Hydrochloride (CAS No. 50709-35-8): An Overview of Its Properties and Applications

2,5-Dichlorophenylhydrazine hydrochloride (CAS No. 50709-35-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and research. This compound is a white to off-white crystalline solid with a molecular formula of C₆H₆Cl₂N₂·HCl and a molecular weight of 214.53 g/mol. Its unique chemical structure and properties make it an essential reagent in the synthesis of pharmaceutical intermediates and other organic compounds.

The chemical structure of 2,5-dichlorophenylhydrazine hydrochloride consists of a phenyl ring substituted with two chlorine atoms at the 2 and 5 positions, and a hydrazine group. The presence of these functional groups imparts specific reactivity and stability to the compound, making it valuable in various synthetic transformations. The hydrochloride salt form enhances its solubility in water and polar organic solvents, which is crucial for its use in aqueous reactions and biological systems.

In the pharmaceutical industry, 2,5-dichlorophenylhydrazine hydrochloride is used as an intermediate in the synthesis of several drugs. One notable application is in the production of antifungal agents, where it serves as a key building block in the formation of active pharmaceutical ingredients (APIs). Recent studies have also explored its potential in the development of new antiviral compounds, particularly against RNA viruses such as influenza and coronaviruses. The hydrazine moiety can undergo various reactions, including condensation with aldehydes and ketones to form hydrazones, which are important intermediates in drug discovery.

Beyond pharmaceuticals, 2,5-dichlorophenylhydrazine hydrochloride finds applications in chemical synthesis and materials science. It is used as a coupling agent in the preparation of dyes and pigments, where its reactivity with aromatic compounds allows for the formation of stable colorants. Additionally, it has been investigated for its potential in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and drug delivery.

The safety and handling of 2,5-dichlorophenylhydrazine hydrochloride are important considerations for researchers and industrial users. While it is not classified as a hazardous material under most regulations, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In terms of environmental impact, studies have shown that 2,5-dichlorophenylhydrazine hydrochloride can be biodegraded under certain conditions. However, its persistence in the environment depends on factors such as pH, temperature, and microbial activity. Efforts are ongoing to develop more sustainable synthetic routes for this compound to minimize its environmental footprint.

The latest research on 2,5-dichlorophenylhydrazine hydrochloride has focused on optimizing its synthetic methods to improve yield and purity. One recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and waste generation. This method involves the sequential addition of reagents under mild conditions, resulting in high yields of pure product with minimal side reactions.

In conclusion, 2,5-dichlorophenylhydrazine hydrochloride (CAS No. 50709-35-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical properties make it an indispensable reagent in various synthetic transformations. Ongoing research continues to explore new applications and more efficient synthetic methods for this important compound.